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Compound of Interest

Compound Name: 2-Phenylpropyl 2-butenoate

Cat. No.: B15176755

An In-depth Technical Guide to 2-Phenylpropyl
2-butenoate

To: Researchers, Scientists, and Drug Development Professionals

Subject: Physicochemical Properties of 2-Phenylpropyl 2-butenoate (CAS 93857-94-4)

Introduction

This technical guide provides a summary of the available physicochemical properties of the
compound 2-Phenylpropyl 2-butenoate. This document is intended for researchers,
scientists, and drug development professionals who require a concise and accurate overview
of this specific chemical entity.

Chemical Identity
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Identifier Value

Chemical Name 2-Phenylpropyl 2-butenoate

Alternate Name 2-phenylpropyl but-2-enoate

CAS Number 93857-94-4

Molecular Formula C13H1602

Molecular Weight 204.27 g/mol

SMILES CC(CC(=0)0OC(C)C1=CcC=CC=C1)C
InChl Key LQWSYJIWVIVLBFG-XVNBXDOJSA-N

Physicochemical Properties

A comprehensive search of scientific literature and chemical databases for the physicochemical
properties of 2-Phenylpropyl 2-butenoate (CAS 93857-94-4) yielded limited experimentally
verified data. The following table summarizes the available information. It is important to note
that this data is not extensively corroborated in peer-reviewed literature.

Property Value Source
Boiling Point 301.7 °C (Predicted) Not specified
Refractive Index 1.511 (Predicted) Not specified

Note: The boiling point and refractive index are predicted values and have not been
experimentally verified in the available literature. Further experimental determination is required
to confirm these properties. Information regarding other key physicochemical parameters such
as melting point, density, and solubility is not available in the searched databases and
literature.

Experimental Protocols

A diligent search for detailed experimental protocols for the determination of the
physicochemical properties of 2-Phenylpropyl 2-butenoate did not yield any specific methods
for this compound.
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However, general experimental protocols for the determination of key physicochemical
properties of esters are well-established. These standard methods can be applied to 2-
Phenylpropyl 2-butenoate.

General Workflow for Physicochemical Property
Determination

Below is a generalized workflow that can be adapted for the experimental characterization of 2-
Phenylpropyl 2-butenoate.

Synthesis & Purification

Synthesis of
2-Phenylpropyl 2-butenoate

Purification
(e.g., Distillation, Chromatography)

Structural Chafacterization Physicochemical Property Détermination

NMR Spectroscopy
(tH, 13C)

Boiling Point Determination Melting Point D inati Density Solubility Refractive Index Measurement
(e.g., Distillation under reduced pressure) (if solid at STP) (e.g., Pycnometry) (in various solvents) (e.g., )

Click to download full resolution via product page

Figure 1: Generalized workflow for the synthesis and characterization of 2-Phenylpropyl 2-
butenoate.

Signaling Pathways and Biological Activity

Currently, there is no information available in the scientific literature regarding the biological
activity or any associated signaling pathways of 2-Phenylpropyl 2-butenoate. Further
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research is required to investigate the potential pharmacological or toxicological effects of this
compound.

As a general representation of ester metabolism, the following diagram illustrates the
enzymatic hydrolysis of an ester into its constituent carboxylic acid and alcohol, a common
biotransformation pathway.

Hydrolysis 2-Butenoic Acid

2-Phenylpropyl 2-butenoate

H20 2-Phenylpropanol

Click to download full resolution via product page

Figure 2: General metabolic pathway for ester hydrolysis.

Conclusion

The available data on the physicochemical properties of 2-Phenylpropyl 2-butenoate (CAS
93857-94-4) is very limited. The boiling point and refractive index values that are available are
predicted and require experimental verification. There is a notable absence of experimental
protocols and data pertaining to other fundamental properties such as melting point, density,
and solubility. Furthermore, no studies on the biological activity or associated signaling
pathways of this compound have been reported. This guide highlights the need for foundational
research to characterize this chemical entity thoroughly.

 To cite this document: BenchChem. [physicochemical properties of "2-Phenylpropyl 2-
butenoate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176755#physicochemical-properties-of-2-
phenylpropyl-2-butenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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